N-(5-chloro-2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide
Description
N-(5-chloro-2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide, also known as Cmpd-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound belongs to the class of pyrrole-containing molecules and has shown promising results in preclinical studies.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
Research into chloroacetamide herbicides, which share a functional group with "N-(5-chloro-2-methoxyphenyl)-2-oxo-2-(1H-pyrrol-2-yl)acetamide," has shown their metabolic pathways in both human and rat liver microsomes. This study highlights the metabolic activation pathways that could potentially lead to carcinogenic compounds, indicating the importance of understanding such pathways for safety assessments of chemicals with similar structures (Coleman et al., 2000).
Pharmacological Applications
Patent literature on pyridazino(4,5-b)indole-1-acetamide compounds, which are structurally related to the query compound, discusses their various pharmacological applications including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities (Habernickel, 2002).
Anticancer Properties
Another study focused on novel 2-chloro N-aryl substituted acetamide derivatives for their cytotoxicity against various cancer cell lines, demonstrating the potential of chloroacetamide derivatives in cancer treatment (Vinayak et al., 2014).
Herbicide Activity and Environmental Interactions
Research on chloroacetamide herbicides, such as acetochlor and metolachlor, also provides insight into their environmental interactions, including adsorption, mobility, and efficacy influenced by soil properties. This underscores the relevance of chemical structure in environmental science, particularly for compounds used in agriculture (Peter & Weber, 1985).
Green Synthesis Applications
Studies have also explored green synthesis applications of related compounds, such as the synthesis of N-(3-amino-4-methoxyphenyl)acetamide via catalytic hydrogenation, indicating potential industrial and pharmaceutical applications for similar compounds (Zhang Qun-feng, 2008).
properties
IUPAC Name |
1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[(2,4-dimethoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O4/c1-31-18-8-7-17(21(13-18)32-2)14-26-25(30)16-9-11-29(12-10-16)24-23-22(27-15-28-24)19-5-3-4-6-20(19)33-23/h3-8,13,15-16H,9-12,14H2,1-2H3,(H,26,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCEOHORSBRWNAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC(=O)C2CCN(CC2)C3=NC=NC4=C3OC5=CC=CC=C54)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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